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Introduction to Zileuton-¹³C₂,¹⁵N

Zileuton-¹³C₂,¹⁵N is a stable isotope-labeled internal standard used in quantitative mass spectrometry

applications. This compound, with a molecular weight of 235.24 g/mol, is the isotopically labeled analog of

Zileuton (HY-14164), a potent and selective 5-lipoxygenase inhibitor with antiasthmatic properties [1].

The incorporation of two ¹³C atoms and one ¹⁵N atom makes this compound ideal as an internal standard for

mass spectrometry because it exhibits a predictable mass shift from the native compound while maintaining

nearly identical chemical properties. This allows for precise quantification of Zileuton in complex biological

matrices through mass spectrometric techniques.

Chemical and Physical Properties

Table 1: Chemical and physical properties of Zileuton-¹³C₂,¹⁵N

Property Specification

Molecular Formula C₉¹³C₂H₈¹⁵NNO₂S

Molar Mass 235.24 g/mol

Isotopic Composition Two ¹³C atoms, one ¹⁵N atom
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Property Specification

Storage Conditions Room temperature (continental US); may vary elsewhere

Intended Use Research use only, not for human use

Mass Spectrometry Instrumentation and Parameters

LC-MS/MS Configuration

For optimal analysis of Zileuton-¹³C₂,¹⁵N, the following instrument configuration is recommended:

Chromatography System: Ultra-high performance liquid chromatography (UHPLC)
Mass Analyzer: Triple quadrupole or Q-linear ion trap platform

Ionization Source: Electrospray ionization (ESI) in positive or negative mode
Detection Mode: Multiple reaction monitoring (MRM) or precursor ion scanning

The hybrid quadrupole-linear ion trap platform has been successfully demonstrated for isotopic labeling

studies of ¹³C and ¹⁵N labeled compounds, providing both structural characterization and accurate

quantification capabilities [2].

MS Parameters Optimization

Table 2: Optimized MS parameters for Zileuton-¹³C₂,¹⁵N analysis

Parameter Setting Notes

Ionization Mode ESI Positive Alternatively, negative mode based on mobile phase

Source Temperature 300-350°C Optimize for sensitivity

Ion Spray Voltage 4500-5500V Compound-dependent optimization needed

Curtain Gas 25-35 psi Adjust based on mobile phase composition
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Parameter Setting Notes

Collision Gas Medium to high Optimize for fragmentation patterns

Declustering Potential Compound-specific Requires optimization for Zileuton

Experimental Workflow for Quantitative Analysis

The following diagram illustrates the complete experimental workflow for quantitative analysis of Zileuton

using Zileuton-¹³C₂,¹⁵N as an internal standard:

Key Steps

Sample Preparation

Solid Phase ExtractionAdd Zileuton-¹³C₂,¹⁵N

LC-MS/MS AnalysisProtein Precipitation

Data ProcessingChromatographic Separation

QuantificationMRM Detection

Calibration Curve
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Workflow Title: Quantitative Analysis of Zileuton Using Stable Isotope-Labeled Internal Standard

Detailed Sample Preparation Protocol

Stock Solution Preparation

Primary Stock Solution: Prepare a 1 mg/mL stock solution of Zileuton-¹³C₂,¹⁵N in appropriate

solvent (typically methanol or DMSO)
Working Internal Standard Solution: Dilute primary stock to 100 ng/mL in methanol for spiking into

samples
Storage: Store stock solutions at -20°C when not in use; avoid repeated freeze-thaw cycles

Sample Processing Steps

Aliquot 100 μL of biological sample (plasma, serum, or tissue homogenate) into a clean tube
Add 20 μL of working internal standard solution (100 ng/mL) to each sample

Add 300 μL of cold acetonitrile for protein precipitation
Vortex mix for 30 seconds and centrifuge at 14,000 × g for 10 minutes at 4°C

Transfer supernatant to a new tube and evaporate to dryness under nitrogen stream at 40°C
Reconstitute residue with 100 μL of mobile phase initial conditions

Transfer to LC-MS vial for analysis

LC-MS/MS Method Development

Chromatographic Conditions

Table 3: Recommended chromatographic conditions for Zileuton-¹³C₂,¹⁵N separation

Parameter Condition Alternative

Column C18 (100 × 2.1 mm, 1.7-2.6 μm) HILIC or other reverse phase
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Parameter Condition Alternative

Mobile Phase A 0.1% Formic acid in water 2-10 mM ammonium acetate

Mobile Phase B 0.1% Formic acid in acetonitrile Methanol with additive

Gradient Program 5-95% B over 5-10 minutes Optimize for separation

Flow Rate 0.3-0.5 mL/min Adjust for column dimensions

Column Temperature 40°C 35-45°C range

Injection Volume 5-10 μL Dependent on sensitivity needs

Mass Spectrometer Tuning

For optimal performance, direct infusion of Zileuton-¹³C₂,¹⁵N at 100-500 ng/mL concentration is

recommended for:

Ion source parameters optimization
MRM transition identification
Collision energy optimization

The method should leverage the high mass resolution capabilities of modern mass spectrometers to resolve

isotopic fine structure when necessary, as demonstrated in studies of ¹³C and ¹⁵N enrichment levels [3].

Data Analysis and Interpretation

Quantification Approach

The stable isotope dilution theory applied to Zileuton-¹³C₂,¹⁵N follows these principles:

Isotope Pattern Recognition: The labeled standard produces a predictable mass shift while

maintaining nearly identical chromatography
Peak Area Ratio: The ratio of native Zileuton peak area to Zileuton-¹³C₂,¹⁵N peak area is used for

quantification
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Calibration Curve: Linear regression of peak area ratios versus concentration

Metabolic Scrambling Assessment

When studying Zileuton metabolism, be aware of potential metabolic scrambling effects similar to those

observed in studies of isotopically labeled amino acids [3]. The following diagram illustrates the metabolic

pathways and potential scrambling:

Metabolic Pathways

Zileuton-¹³C₂,¹⁵N

Hepatic Metabolism

Labeled Metabolites

Metabolic Scrambling

potential

Oxidation

MS Detection

alters isotope distribution

Conjugation

Molecular Cleavage

Click to download full resolution via product page

Workflow Title: Metabolic Pathways and Potential Scrambling of Zileuton-¹³C₂,¹⁵N
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Applications in Drug Development Research

Pharmacokinetic Studies

Zileuton-¹³C₂,¹⁵N enables accurate quantification of Zileuton in biological fluids for:

Bioavailability studies
Half-life determination
Dose proportionality assessment
Drug-drug interaction studies

Animal studies have demonstrated that Zileuton administration at 5 mg/kg (oral) significantly decreases NF-

κB expression and apoptotic index in ischemia-reperfusion rat models, highlighting the importance of

accurate quantification for efficacy assessment [1].

Inflammatory Pathway Analysis

The application of Zileuton-¹³C₂,¹⁵N in mass spectrometry supports research on 5-lipoxygenase inhibition in

inflammatory pathways. This is particularly relevant given the role of specialized proresolving mediators and

their regulation by anti-inflammatory drugs [4].

Troubleshooting and Quality Control

Common Issues and Solutions

Table 4: Troubleshooting guide for Zileuton-¹³C₂,¹⁵N in MS applications

Problem Potential Cause Solution

Poor peak shape Column degradation or

inappropriate mobile phase

Replace column; adjust pH or organic

modifier
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Problem Potential Cause Solution

Low sensitivity Source contamination or
improper ionization

Clean ion source; optimize ion spray
voltage

Inaccurate
quantification

Incomplete extraction or matrix
effects

Implement efficient sample cleanup; use
matrix-matched calibrators

Isotopic
interference

Natural abundance isotopes Apply mathematical correction; improve
chromatographic separation

Signal drift Instrument performance variation Frequent internal standard normalization

Quality Control Measures

Analyze QC samples at low, medium, and high concentrations with each batch
Monitor isotope pattern to confirm label integrity

Verify retention time stability across sequences
Assess matrix effects through post-column infusion studies

Validation Parameters

When implementing Zileuton-¹³C₂,¹⁵N for regulated bioanalysis, the following validation parameters should

be assessed:

Accuracy and precision (intra-day and inter-day)
Linearity and range of calibration curve

Selectivity and specificity
Matrix effects and recovery

Stability under various storage and processing conditions

The use of stable isotope-labeled internal standards like Zileuton-¹³C₂,¹⁵N significantly improves the

reliability and reproducibility of mass spectrometry-based quantification methods in pharmaceutical

research.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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